Cas no 1806734-87-1 (2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1806734-87-1
• MF: C₆H₂ClF₃N₂O₆S
• MW: 322.603089809418
• CID: 4830657
• Update Time: 2025-05-24

2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2ClF3N2O6S/c7-19(16,17)4-2(12(14)15)1-11-5(13)3(4)18-6(8,9)10/h1H,(H,11,13)
• InChI Key： XKYIPNMUTQTOGZ-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CNC(C=1OC(F)(F)F)=O)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 596
• XLogP3: 0.9
• Topological Polar Surface Area: 127

Additional information on 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride

Comprehensive Overview of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806734-87-1)

The compound 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806734-87-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyridine ring, nitro group, and trifluoromethoxy moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and agrochemical development.

One of the key features of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride is its reactivity as a sulfonating agent. The sulfonyl chloride group enables efficient conjugation with amines and alcohols, making it a versatile building block for heterocyclic chemistry. This property aligns with current trends in high-throughput screening and combinatorial chemistry, where rapid synthesis of diverse compound libraries is essential. The presence of the trifluoromethoxy group also enhances metabolic stability, a critical factor in medicinal chemistry optimization.

Recent advancements in AI-driven molecular design have highlighted the importance of nitroaromatic compounds like 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride. Computational tools now predict its utility in fragment-based drug discovery, particularly for targeting enzyme inhibition. This aligns with frequent search queries such as "nitroaromatic intermediates for drug development" and "sulfonyl chloride applications in pharmaceuticals." The compound's CAS No. 1806734-87-1 is often referenced in patent literature, underscoring its industrial relevance.

From a synthetic perspective, the hydroxy-nitro-pyridine scaffold of this compound offers opportunities for regioselective functionalization. Chemists can exploit the electron-withdrawing effects of the nitro group and trifluoromethoxy substituent to direct subsequent reactions. This capability is particularly valuable in multi-step synthesis workflows, addressing the growing demand for custom synthetic routes in research. The compound's stability under various conditions also makes it suitable for scale-up processes.

Environmental and green chemistry considerations are increasingly shaping compound selection in research. 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride demonstrates compatibility with atom-efficient reactions, reducing waste generation. Its potential use in bioconjugation techniques further aligns with trends in sustainable chemical synthesis. These attributes respond to common search terms like "eco-friendly sulfonylating reagents" and "green chemistry intermediates."

Analytical characterization of CAS No. 1806734-87-1 reveals distinct spectral features that facilitate quality control. The nitro group vibration in IR spectroscopy and characteristic pyridine proton signals in NMR provide robust identification markers. These analytical properties support its use in quality-by-design approaches, a current focus in pharmaceutical manufacturing.

The future research directions for 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride may explore its catalytic applications and material science potential. With increasing interest in functional materials, the compound's aromatic system and electron-deficient character could enable novel applications in electronic materials or sensors. This expands its relevance beyond traditional chemical synthesis.

In conclusion, 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1806734-87-1) represents a multifaceted compound with growing importance in modern chemistry. Its structural features address multiple current research needs, from drug discovery to sustainable synthesis, making it a compound of significant interest across scientific disciplines.